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Compound of Interest

Compound Name: [Pyr1]-Apelin-13

CAS No.: 217082-60-5

Cat. No.: B550190

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial sources for high-purity

[Pyr1]-Apelin-13, a potent endogenous agonist of the apelin receptor (APJ), and detailed

protocols for its use in key research applications. [Pyr1]-Apelin-13 is the predominant isoform

of apelin found in human plasma and cardiac tissue, making it a critical tool for cardiovascular

and metabolic research.

Commercial Availability and Purity
High-purity synthetic [Pyr1]-Apelin-13 is available from several reputable suppliers.

Researchers should always refer to the supplier's certificate of analysis for batch-specific data.
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Supplier Purity Formulation Notes

Tocris Bioscience ≥95% (HPLC)[1] Lyophilized solid[1]
Potent peptide apelin

agonist.[1]

R&D Systems ≥95%[2][3] Lyophilized solid[2]

Endogenous ligand for

apelin APJ receptor

(EC50 = 0.37 nM).[2]

[3]

MedchemExpress 99.92% Lyophilized powder[4]

Highly potent,

selective endogenous

apelin receptor (APJ)

agonist.[4]

APExBIO High-purity Lyophilized powder
For scientific research

use only.[5]

NovoPro Bioscience 98.23% (HPLC)[6] Lyophilized powder[6]
Available with TFA

removed.[6]

TargetMol 99.71% Lyophilized powder[7]

Potent and selective

endogenous Apelin

receptor (APJ)

agonist.[7]

Peptide Institute, Inc. ≥98.0% (HPLC)[8] Lyophilized powder[8]

Rockland

Immunochemicals
>95% Lyophilized solid[9]

Suitable for use in

ELISA, Western Blot,

Dot blot, and other

assays.[9]

Life Science

Production
>95% by HPLC[10] Freeze-dried solid[10]

Endogenous agonist

for the apelin APJ

receptor.[10]

Blue Tiger Scientific High quality
Lyophilized

powder[11]

For in vitro research

use only (RUO).[11]
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[Pyr1]-Apelin-13 binding to its G protein-coupled receptor, APJ, triggers a cascade of

intracellular signaling events. The primary pathways involve the coupling to Gαi and Gαq

proteins. Activation of Gαi leads to the inhibition of adenylyl cyclase and a subsequent

decrease in cyclic AMP (cAMP) levels. Concurrently, Gαq activation stimulates phospholipase

C (PLC), leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG),

which in turn mobilize intracellular calcium and activate protein kinase C (PKC). Downstream of

these initial events, [Pyr1]-Apelin-13 can activate the PI3K/Akt and MAPK/ERK signaling

pathways, which are crucial for cell survival, proliferation, and migration.
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Figure 1: Simplified APJ Signaling Pathway.

Experimental Protocols
The following are detailed protocols for common in vitro and in vivo assays involving [Pyr1]-
Apelin-13.

In Vitro Assays
1. Radioligand Binding Assay

This assay determines the binding affinity of [Pyr1]-Apelin-13 to the APJ receptor.
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Figure 2: Radioligand Binding Assay Workflow.

Protocol:

Membrane Preparation:

Culture and harvest HEK293 cells stably expressing the human APJ receptor.

Homogenize cells in ice-cold membrane preparation buffer (50 mM Tris-HCl, 5 mM MgCl2,

pH 7.4).

Centrifuge the homogenate to pellet the cell membranes.

Resuspend the membrane pellet in fresh buffer and determine the protein concentration.

Competition Binding Assay:
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In a 96-well plate, add a fixed amount of cell membrane preparation to each well.

Add a fixed concentration of radiolabeled ligand, such as [125I]-(Pyr1)Apelin-13.

Add increasing concentrations of unlabeled [Pyr1]-Apelin-13.

For total binding, add only the radioligand and buffer.

For non-specific binding, add the radioligand and a high concentration of unlabeled apelin.

Incubate at room temperature for a defined period (e.g., 30-60 minutes).

Washing and Detection:

Rapidly filter the contents of each well through a glass fiber filter mat to separate bound

from free radioligand.

Wash the filters with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

Measure the radioactivity retained on the filters using a scintillation counter.

Data Analysis:

Calculate specific binding by subtracting non-specific binding from total binding.

Plot the percentage of specific binding against the logarithm of the unlabeled ligand

concentration.

Determine the IC50 value (the concentration of unlabeled ligand that inhibits 50% of

specific binding) and calculate the Ki (inhibition constant).

Parameter Value Reference

KD of [125I]-(Pyr1)Apelin-13 in

human left ventricle
0.35 ± 0.08 nM [3]

Bmax in human left ventricle 4.3 ± 0.9 fmol mg−1 protein [3]

2. cAMP Inhibition Assay
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This assay measures the ability of [Pyr1]-Apelin-13 to inhibit adenylyl cyclase activity and

reduce intracellular cAMP levels.

Protocol:

Cell Culture:

Plate HEK293 cells expressing the APJ receptor in a 96-well plate and grow to confluence.

Assay Procedure:

Wash the cells with a suitable assay buffer (e.g., HBSS).

Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP

degradation.

Add increasing concentrations of [Pyr1]-Apelin-13.

Stimulate the cells with forskolin to induce cAMP production.

Incubate for a defined period (e.g., 30 minutes) at room temperature.

Detection:

Lyse the cells and measure the intracellular cAMP concentration using a commercially

available cAMP assay kit (e.g., HTRF, ELISA, or LANCE).

Data Analysis:

Plot the cAMP levels against the logarithm of the [Pyr1]-Apelin-13 concentration.

Determine the EC50 value (the concentration of agonist that produces 50% of the maximal

inhibition of cAMP production).
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Parameter Value Reference

EC50 for cAMP inhibition in

HEK293 cells
0.84 nM [4]

pD2 for cAMP inhibition 9.67 ± 0.04 [6]

3. ERK Phosphorylation Western Blot

This assay detects the activation of the MAPK/ERK signaling pathway by measuring the

phosphorylation of ERK1/2.
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Figure 3: ERK Phosphorylation Western Blot Workflow.
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Protocol:

Cell Culture and Treatment:

Culture cells (e.g., HRMECs or mpkCCD cells) to 70-80% confluency.

Serum-starve the cells for several hours to reduce basal ERK phosphorylation.

Treat the cells with various concentrations of [Pyr1]-Apelin-13 for different time points

(e.g., 5, 10, 30, 60 minutes).

Sample Preparation:

Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

Determine the protein concentration of the lysates.

Denature the protein samples by boiling in SDS-PAGE sample buffer.

Western Blotting:

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with 5% BSA or non-fat dry milk in TBST.

Incubate the membrane with a primary antibody specific for phosphorylated ERK1/2 (p-

ERK).

Wash the membrane and incubate with an HRP-conjugated secondary antibody.

Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Data Analysis:

Strip the membrane and re-probe with an antibody for total ERK1/2 as a loading control.

Quantify the band intensities and express the results as the ratio of p-ERK to total ERK.
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Cell Type Treatment Observation Reference

mpkCCD cells
200 nM apelin-13 for

30 min

Significant increase in

ERK phosphorylation
[12]

HRMECs
Apelin-13 (dose-

dependent)

Upregulation of

cytoskeleton and tight

junction

phosphorylation

[13]

In Vivo Assays
1. Cardiovascular Effects in Humans

These studies assess the direct vascular effects of [Pyr1]-Apelin-13 in human subjects.

Protocol (Forearm Blood Flow):

Subject Recruitment:

Recruit healthy volunteers with informed consent and ethical approval.

Infusion:

Perform intrabrachial artery infusions of [Pyr1]-Apelin-13 at increasing doses (e.g., 1, 10,

100 nmol/min).

Measurement:

Measure forearm blood flow (FBF) using venous occlusion plethysmography.

Data Analysis:

Express the change in FBF as a percentage change from baseline.
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Parameter Observation Reference

Forearm Blood Flow

Dose-dependent increase in

response to [Pyr1]apelin-13(1–

12)

[6]

Vasodilation

[Pyr1]apelin-13 causes

reproducible vasodilation in

human forearm resistance

vessels

[10]

2. Cardiovascular Effects in Rodent Models

These studies evaluate the systemic cardiovascular effects of [Pyr1]-Apelin-13 in animal

models.

Protocol (Anesthetized Rat):

Animal Preparation:

Anesthetize rats and instrument them for the measurement of blood pressure and other

hemodynamic parameters.

Administration:

Administer [Pyr1]-Apelin-13 via intravenous infusion at various doses.

Measurements:

Continuously monitor blood pressure, heart rate, and cardiac output.

Data Analysis:

Express the changes in cardiovascular parameters as a percentage change from the

vehicle control.
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Parameter Observation Reference

Blood Pressure

Dose-dependent decrease in

anesthetized rats in response

to [Pyr1]apelin-13(1–12)

[6]

Vascular Relaxation

[Pyr1]apelin-13 induces dose-

dependent relaxation in pre-

contracted rat thoracic aortic

rings

[8]

Conclusion
[Pyr1]-Apelin-13 is a crucial research tool for investigating the physiological and pathological

roles of the apelin system. The availability of high-purity synthetic peptide from various

commercial sources, coupled with the detailed protocols provided in this document, will enable

researchers to conduct robust and reproducible experiments to further elucidate the therapeutic

potential of targeting the APJ receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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